Cas no 1956437-16-3 ((R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid)

• Product Name: (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid
• CAS No: 1956437-16-3
• MF: C₁₅H₂₆N₂O₅
• MW: 314.377344608307
• CID: 4822894
• Update Time: 2025-05-22

(R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Acetamido-3-(1-(tert-butoxycarbonyl)piperidin-4-yl)propanoic acid
• (R)-2-ACETAMIDO-3-(1-BOC-PIPERIDIN-4-YL)PROPANOIC ACID
• (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid

• Inchi： 1S/C15H26N2O5/c1-10(18)16-12(13(19)20)9-11-5-7-17(8-6-11)14(21)22-15(2,3)4/h11-12H,5-9H2,1-4H3,(H,16,18)(H,19,20)/t12-/m1/s1
• InChI Key： JPEDBUKLHZSVBD-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C[C@H](C(=O)O)NC(C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid

Comprehensive Guide to (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid (CAS No. 1956437-16-3)

(R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid is a specialized organic compound with significant applications in pharmaceutical research and peptide synthesis. Its CAS number 1956437-16-3 uniquely identifies this compound, which is widely used in the development of novel therapeutics. This article delves into its chemical properties, synthesis methods, applications, and market trends, providing a valuable resource for researchers and industry professionals.

The molecular structure of (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid features a piperidine ring protected by a Boc (tert-butoxycarbonyl) group, making it a versatile intermediate in medicinal chemistry. The presence of the acetamido group enhances its reactivity, enabling its use in peptide coupling reactions. Researchers often inquire about its solubility, which is optimal in polar organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

One of the most searched questions about this compound is its role in drug discovery. (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid serves as a key building block for peptide-based drugs, particularly in the development of enzyme inhibitors and receptor modulators. Its chiral center at the 2-position ensures high stereoselectivity, a critical factor in bioactive molecule design.

Recent advancements in cancer research have highlighted the potential of (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid in designing targeted therapies. The compound’s ability to integrate into peptide backbones allows for the creation of molecules that selectively bind to tumor-specific receptors. This application has spurred interest in its large-scale synthesis, with many researchers exploring cost-effective production methods.

From a market perspective, the demand for (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid is steadily increasing, driven by the growth of the pharmaceutical and biotechnology sectors. Suppliers often list it under the CAS No. 1956437-16-3 for easy identification. Its price varies based on purity levels, with HPLC-grade samples commanding a premium for high-precision research.

For those working in peptide synthesis, understanding the stability of (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid is crucial. The Boc group provides excellent protection during solid-phase peptide synthesis (SPPS), but it requires acidic conditions for removal. This characteristic makes it compatible with Fmoc-based strategies, a popular topic in recent scientific forums.

Environmental and safety considerations are also frequently discussed. While (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid is not classified as hazardous, proper laboratory handling is recommended. Users often search for storage conditions, which typically involve keeping the compound in a cool, dry place away from strong acids or bases.

In summary, (R)-2-Acetamido-3-(1-boc-piperidin-4-YL)propanoic acid (CAS No. 1956437-16-3) is a valuable tool in modern chemistry and drug development. Its unique structure and reactivity make it indispensable for researchers focusing on peptide therapeutics and targeted drug delivery. As the demand for specialized intermediates grows, this compound will likely remain a hot topic in both academic and industrial settings.